Cas no 55441-71-9 (9-Methyluric acid)

9-Methyluric acid is a methylated derivative of uric acid, characterized by the substitution of a methyl group at the N-9 position of the purine ring. This compound is of interest in biochemical and pharmaceutical research due to its role as a metabolite in purine metabolism. It exhibits distinct physicochemical properties, including solubility and stability, which make it suitable for analytical applications such as reference standards in chromatography and mass spectrometry. Its structural specificity also allows for studies on enzymatic pathways involving xanthine oxidase and other purine-metabolizing enzymes. The compound is typically synthesized with high purity, ensuring reliability in experimental and diagnostic contexts.
9-Methyluric acid structure
9-Methyluric acid structure
Product Name:9-Methyluric acid
CAS No:55441-71-9
MF:C6H6N4O3
MW:182.136840343475
CID:377926
PubChem ID:108714
Update Time:2025-10-19

9-Methyluric acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6,8(3H)-trione,7,9-dihydro-9-methyl-
    • 9-METHYLURIC ACID
    • 7,9-dihydro-9-methyl-1H-purine-2,6,8(3H)-trione
    • 9-METHYL-2,6,8-TRIHYDROXYPURINE
    • 9-methyl-3,7-dihydropurine-2,6,8-trione
    • 9-methyl-7,9-dihydro-3H-purine-2,6,8-trione
    • 9-Methyl-7H-purine-2,6,8(1H,3H,9H)-trione
    • 9-Methyl-harnsaeure
    • Einecs 259-641-1
    • N9-methyluric acid
    • S4TO803W5P
    • 9-Methylharnsaure
    • CHEBI:192169
    • 55441-71-9
    • 9-methyl-2,3,6,7,8,9-hexahydro-1H-purine-2,6,8-trione
    • 9-Methyl-9H-purine-2,6,8-triol
    • SCHEMBL2893544
    • W-203091
    • 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-9-methyl-
    • DTXSID10970785
    • CHEMBL34921
    • 9-Methyl-1H-purine-2,6,8(3H,7H,9H)-trione
    • 9-METHYL URIC ACID
    • NS00014773
    • UNII-S4TO803W5P
    • PD007114
    • Q27094215
    • FT-0694810
    • DB03293
    • 9-Methyluric acid, powder
    • 9-methyl-7,9-dihydro-1h-purine-2,6,8(3h)-trione
    • AKOS006271486
    • XJEJWDFDVPDMAS-UHFFFAOYSA-N
    • 9-Methylic acid
    • 9-methyl urate
    • DB-229749
    • DTXCID401398311
    • 9-Methylate
    • 9-Methyluric acid
    • Inchi: 1S/C6H6N4O3/c1-10-3-2(7-6(10)13)4(11)9-5(12)8-3/h1H3,(H,7,13)(H2,8,9,11,12)
    • InChI Key: XJEJWDFDVPDMAS-UHFFFAOYSA-N
    • SMILES: O=C1NC2C(NC(NC=2N1C)=O)=O

Computed Properties

  • Exact Mass: 182.04400
  • Monoisotopic Mass: 182.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.1
  • Topological Polar Surface Area: 90.5A^2

Experimental Properties

  • Color/Form: White to yellowish powder
  • Density: 1.5283 (rough estimate)
  • Boiling Point: 315.51°C (rough estimate)
  • Refractive Index: 1.6500 (estimate)
  • PSA: 103.51000
  • LogP: -1.75680

9-Methyluric acid Security Information

9-Methyluric acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

9-Methyluric acid Pricemore >>

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9-Methyluric acid Production Method

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